Cas no 1026550-25-3 (2-Chloro-3,5,6-trifluorobenzaldehyde)

• Product Name: 2-Chloro-3,5,6-trifluorobenzaldehyde
• CAS No: 1026550-25-3
• MF: C₇H₂ClF₃O
• MW: 194.538391590118
• CID: 4965765
• Update Time: 2025-10-20

2-Chloro-3,5,6-trifluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3,5,6-trifluorobenzaldehyde
• 2-Chloro-3,5,6-trifluorobenzaldehyde

• Inchi： 1S/C7H2ClF3O/c8-6-3(2-12)7(11)5(10)1-4(6)9/h1-2H
• InChI Key： BOOZYQMXXVRWGB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1C=O)F)F)F

Computed Properties

• Exact Mass: 193.9746269 g/mol
• Monoisotopic Mass: 193.9746269 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1
• Molecular Weight: 194.54

Additional information on 2-Chloro-3,5,6-trifluorobenzaldehyde

2-Chloro-3,5,6-trifluorobenzaldehyde (CAS No. 1026550-25-3): A Comprehensive Overview

2-Chloro-3,5,6-trifluorobenzaldehyde (CAS No. 1026550-25-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique chemical structure and potential applications. This compound features a benzaldehyde core substituted with a chlorine atom and three fluorine atoms, making it a valuable building block for the synthesis of various functional molecules.

The molecular formula of 2-Chloro-3,5,6-trifluorobenzaldehyde is C₇H₃ClF₃O, and its molecular weight is approximately 199.54 g/mol. The presence of multiple halogen substituents imparts distinct physical and chemical properties to this compound, such as enhanced solubility in organic solvents and increased reactivity in various synthetic transformations.

In recent years, the study of 2-Chloro-3,5,6-trifluorobenzaldehyde has been driven by its potential applications in the development of novel pharmaceuticals and materials. For instance, the introduction of fluorine atoms into organic molecules can significantly alter their biological activity and pharmacokinetic properties. This makes 2-Chloro-3,5,6-trifluorobenzaldehyde an attractive starting material for the synthesis of fluorinated drugs with improved efficacy and reduced side effects.

A notable area of research involving 2-Chloro-3,5,6-trifluorobenzaldehyde is its use in the synthesis of agrochemicals. Fluorinated compounds are known for their enhanced stability and bioactivity, which can be crucial in developing more effective pesticides and herbicides. Recent studies have explored the use of 2-Chloro-3,5,6-trifluorobenzaldehyde as a key intermediate in the synthesis of novel agrochemicals with improved selectivity and reduced environmental impact.

In the realm of materials science, 2-Chloro-3,5,6-trifluorobenzaldehyde has shown promise as a building block for the synthesis of functional polymers and coatings. The presence of multiple halogen substituents allows for precise control over the polymerization process and can lead to materials with tailored properties such as enhanced thermal stability and mechanical strength.

The synthetic versatility of 2-Chloro-3,5,6-trifluorobenzaldehyde has also been highlighted in various academic publications. For example, a recent study published in the Journal of Organic Chemistry demonstrated an efficient method for the synthesis of this compound using a one-pot reaction sequence involving selective halogenation and oxidation steps. This method not only improves the yield but also reduces the number of purification steps required, making it more suitable for large-scale production.

The biological activity of 2-Chloro-3,5,6-trifluorobenzaldehyde-derived compounds has been another focus of research. Studies have shown that these compounds can exhibit potent antiviral and antibacterial properties due to their ability to disrupt key cellular processes. For instance, a derivative of 2-Chloro-3,5,6-trifluorobenzaldehyde was found to inhibit the replication of certain viruses by interfering with viral protein synthesis.

In addition to its potential applications in pharmaceuticals and materials science, 2-Chloro-3,5,6-trifluorobenzaldehyde has also been studied for its use in analytical chemistry. The unique electronic properties imparted by the halogen substituents make this compound an excellent choice for developing new analytical methods and sensors. Recent research has explored the use of 2-Chloro-3,5,6-trifluorobenzaldehyde-based probes for detecting trace amounts of specific analytes in complex matrices.

The environmental impact of compounds like 2-Chloro-3,5,6-trifluorobenzaldehyde is an important consideration in their development and application. While these compounds offer numerous benefits in terms of performance and functionality, it is crucial to ensure that they are synthesized and used in an environmentally sustainable manner. Ongoing research is focused on developing greener synthetic routes and evaluating the long-term environmental effects of these compounds.

In conclusion, 2-Chloro-3,5,6-trifluorobenzaldehyde (CAS No. 1026550-25-3) is a multifaceted compound with a wide range of potential applications across various fields. Its unique chemical structure makes it a valuable starting material for the synthesis of novel pharmaceuticals, agrochemicals, functional polymers, and analytical probes. As research continues to advance our understanding of this compound's properties and applications, it is likely that new opportunities will emerge for its use in innovative technologies and products.